![molecular formula C11H12F4N4O2 B279768 3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B279768.png)
3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol
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Overview
Description
3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound is a derivative of pyrazole and has been synthesized using various methods.
Scientific Research Applications
3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in medicinal chemistry and drug discovery. This compound has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. It has also been reported to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
The mechanism of action of 3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it has been suggested that this compound exerts its pharmacological activities by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. By inhibiting the activity of COX-2, this compound reduces the production of prostaglandins, which are mediators of inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. It has also been reported to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its potent anti-inflammatory, analgesic, and antipyretic activities. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to fully understand the safety profile of this compound.
Future Directions
There are several future directions for the research on 3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol. One of the future directions is to further investigate the mechanism of action of this compound. This will help in the development of new drugs that can target specific pathways involved in the inflammatory response. Another future direction is to investigate the potential applications of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Finally, further research is needed to fully understand the safety profile of this compound, which will be essential for its future use in clinical trials and drug development.
Synthesis Methods
The synthesis of 3,5-bis(difluoromethyl)-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol has been reported in various research articles. One of the most common methods used for the synthesis of this compound is the reaction of 3-methyl-1H-pyrazole-1-carboxylic acid with difluoromethyl ketone in the presence of a base. The resulting intermediate is then reacted with acetic anhydride to obtain the final product. Other methods that have been reported for the synthesis of this compound include the reaction of 3-methyl-1H-pyrazole-1-carboxylic acid with difluoromethyl ketone in the presence of a catalyst, and the reaction of 3-methyl-1H-pyrazole-1-carboxylic acid with difluoromethyl ketone and acetic anhydride in the presence of a base.
Properties
Molecular Formula |
C11H12F4N4O2 |
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Molecular Weight |
308.23 g/mol |
IUPAC Name |
1-[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-2-(3-methylpyrazol-1-yl)ethanone |
InChI |
InChI=1S/C11H12F4N4O2/c1-6-2-3-18(16-6)5-8(20)19-11(21,10(14)15)4-7(17-19)9(12)13/h2-3,9-10,21H,4-5H2,1H3 |
InChI Key |
UNEWENNRRZRDSP-UHFFFAOYSA-N |
SMILES |
CC1=NN(C=C1)CC(=O)N2C(CC(=N2)C(F)F)(C(F)F)O |
Canonical SMILES |
CC1=NN(C=C1)CC(=O)N2C(CC(=N2)C(F)F)(C(F)F)O |
Origin of Product |
United States |
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